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Introduction
Cupric citrate, the copper(II) salt of citric acid, is a compound of significant interest across

various scientific disciplines, including pharmaceuticals, agriculture, and material science. Its

utility as a source of bioavailable copper, an antiseptic, and an astringent necessitates a

thorough understanding of its physical and chemical characteristics.[1][2] This technical guide

provides an in-depth overview of the physical appearance and stability of cupric citrate
powder, presenting quantitative data, detailed experimental protocols, and logical diagrams to

support researchers and developers in its application.

Physical Appearance and Properties
Cupric citrate is an odorless, crystalline powder with an astringent taste.[2][3] Its appearance

is heavily dependent on its hydration state. The compound typically exists in hydrated forms,

most commonly as a hemipentahydrate (2.5 water molecules) or a trihydrate, which present as

a green, blue-green, or turquoise powder.[4][5][6][7] Upon dehydration, the anhydrous form

appears as a sky-blue powder.[5][6]

Data Summary of Physical Properties
The following tables summarize the key physical and chemical properties of cupric citrate,

compiled from various technical sources. Due to the existence of different hydrated and

complex forms, variations in reported values are noted.
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Table 1: Physical Characteristics and Identification

Property Description Citations

Appearance
Crystalline powder, granulated

crystals.
[2]

Color (Hydrated)
Green, blue-green, seafoam

green, turquoise.
[1][3][4][6][7]

Color (Anhydrous) Sky-blue, blue. [5][6]

Odor Odorless. [1][2]

Common Formulas
Cu₃(C₆H₅O₇)₂ · 2.5H₂O

(Hemipentahydrate)
[8]

Cu₂(C₆H₄O₇) (Common

anhydrous representation)
[4]

C₁₂H₁₀Cu₃O₁₄ [3]

Molecular Weight
360.22 g/mol

(Hemipentahydrate)
[8][9]

568.85 g/mol (For

Cu₃(C₆H₅O₇)₂)
[6]

315.18 g/mol (For

Cu₂(C₆H₄O₇))
[2][10]

CAS Number 866-82-0 (for Dicopper Citrate) [2][10]

10402-15-0 (General) [1][3]

Table 2: Physicochemical Data
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Property Value Citations

Melting Point
Decomposes. Loses water of

hydration at ~100°C.
[2][3][4][6]

Decomposition Temp.
> 175-180°C. Reported values

up to >300°C.
[4][11]

Density ~1.67 g/cm³ [4]

Solubility in Water Slightly soluble. [2][3][4]

Solubility (Other)

Soluble in dilute acids,

ammonia, and hot alkali citrate

solutions.

[2][3][4][6]

Stability Profile
The stability of cupric citrate powder is a critical consideration for its storage, handling, and

application. Key factors influencing its stability include temperature, humidity, and compatibility

with other chemical agents.

Thermal Stability
Cupric citrate exhibits distinct changes upon heating. The hydrated salt will lose its water of

crystallization at approximately 100°C.[2][3][4][6] This process is visually indicated by a color

change from green or blue-green to a distinct blue of the anhydrous form.[4][6] At higher

temperatures (above 175-180°C), the compound undergoes thermal decomposition, breaking

down to leave a residue of metallic copper particles or black copper(II) oxide.[4][6][7][12] If this

decomposition is performed under vacuum, the resulting finely-divided copper residue is

reported to be pyrophoric, meaning it can ignite spontaneously upon exposure to air.[4][6]

Hygroscopicity and Chemical Stability
Cupric citrate is described as being sensitive to and easily absorbing moisture, indicating it is

hygroscopic.[3] Therefore, exposure to the atmosphere should be minimized. Under

recommended storage conditions, the compound is stable. It is incompatible with strong

oxidizing agents and strong acids.[13]
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Recommended Storage and Handling
To maintain its integrity, cupric citrate powder should be stored in tightly closed containers in a

cool, dry, and well-ventilated area.[6] Protection from light and moisture is essential to prevent

degradation and hydration state changes. For long-term storage, placement under an inert gas

atmosphere is recommended.[8][14]

Visualization of Stability Factors
The logical relationship between environmental factors and the degradation of cupric citrate is

depicted below.

Environmental Factors

Degradation Pathways Resulting Products
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(Blue Powder)

Copper / Copper Oxide
(Black Residue)

Degraded Product

Click to download full resolution via product page

Caption: Factors influencing the stability of cupric citrate powder.

Experimental Protocols
This section outlines methodologies for the synthesis and characterization of cupric citrate,

providing a framework for researchers.

Protocol 1: Synthesis by Precipitation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b077223?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Copper_citrate
https://www.carlroth.com/at/en/a-to-z/copper%28ii%29-citrate-25-hydrate/p/211t.3
https://www.carlroth.com/de/en/a-to-z/copper%28ii%29-citrate-25-hydrate/p/211t.3
https://www.benchchem.com/product/b077223?utm_src=pdf-body
https://www.benchchem.com/product/b077223?utm_src=pdf-body-img
https://www.benchchem.com/product/b077223?utm_src=pdf-body
https://www.benchchem.com/product/b077223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a common method for synthesizing cupric citrate via a precipitation

reaction.[6][7][12]

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized water

Beakers, magnetic stirrer, heating plate, filtration apparatus (e.g., Büchner funnel)

Procedure:

Prepare two separate aqueous solutions:

Solution A: Dissolve a stoichiometric amount of copper(II) sulfate in a minimal volume of

hot deionized water.

Solution B: Dissolve a corresponding stoichiometric amount of trisodium citrate in a

minimal volume of hot deionized water.

While stirring, add the hot sodium citrate solution (Solution B) to the hot copper(II) sulfate

solution (Solution A).[7][12]

A green or turquoise precipitate of cupric citrate will begin to form.[7] Continue heating and

stirring the mixture to ensure the reaction goes to completion.[6]

Allow the mixture to cool to room temperature.

Collect the precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove soluble byproducts (e.g., sodium

sulfate).

Dry the resulting powder in a desiccator or a low-temperature oven (e.g., < 50°C) to obtain

the final hydrated cupric citrate product.
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Protocol 2: Characterization by X-Ray Powder
Diffraction (XRPD)
XRPD is a fundamental technique for confirming the crystalline structure and phase purity of

the synthesized powder.[15]

Instrumentation:

Powder X-ray diffractometer with a Cu Kα radiation source.

Procedure:

Grind a small sample of the cupric citrate powder to a fine, uniform consistency using a

mortar and pestle.

Mount the powdered sample onto a zero-background sample holder.

Place the sample holder into the diffractometer.

Set the instrument parameters to scan over a relevant 2θ range (e.g., 5° to 70°) with an

appropriate step size and scan speed.

Initiate the scan and collect the diffraction pattern.

Analyze the resulting diffractogram by comparing peak positions and intensities to known

database patterns (e.g., from the International Centre for Diffraction Data) for copper(II)

citrate monohydrate or other relevant phases to confirm its identity and assess purity.[15]

Protocol 3: Thermal Analysis by TGA
Thermogravimetric Analysis (TGA) is used to quantify the thermal stability, including the loss of

water of hydration and decomposition temperature.[16][17]

Instrumentation:

Thermogravimetric Analyzer.

Procedure:
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Calibrate the TGA instrument for mass and temperature.

Accurately weigh a small amount of the cupric citrate powder (typically 5-10 mg) into a TGA

pan (e.g., alumina or platinum).

Place the pan in the TGA furnace.

Program the instrument with the desired temperature profile. A typical profile would be a

ramp from ambient temperature to 400-600°C at a constant heating rate (e.g., 10°C/min)

under an inert nitrogen atmosphere (flow rate ~50 mL/min).[16]

Run the analysis and record the mass loss as a function of temperature.

Analyze the resulting TGA curve to identify:

The temperature range and percentage of mass loss corresponding to the dehydration

step (~100°C).

The onset temperature and profile of the subsequent decomposition steps.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

cupric citrate powder.
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Caption: Standard experimental workflow for cupric citrate synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b077223?utm_src=pdf-body-img
https://www.benchchem.com/product/b077223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Cupric citrate powder is a versatile compound whose physical properties, particularly color,

are intrinsically linked to its hydration state. Its stability is primarily influenced by temperature

and humidity, with well-defined dehydration and decomposition profiles. Proper storage in a

cool, dry environment, protected from light and incompatible materials, is crucial for maintaining

its quality. The experimental protocols provided herein offer standardized methods for its

synthesis and characterization, ensuring reproducibility and reliability for research,

development, and quality control purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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